Cas no 1351373-50-6 (Bis-Propargyl-PEG13)

• Product Name: Bis-Propargyl-PEG13
• CAS No: 1351373-50-6
• MF: C₃₀H₅₄O₁₃
• MW: 622.741971492767
• CID: 2950416
• Update Time: 2025-10-31

Bis-Propargyl-PEG13 Chemical and Physical Properties

Names and Identifiers

• 丙炔基-十二聚乙二醇-丙炔基
• C70540
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]prop-1-yne
• Bis-Propargyl-PEG13

• Inchi： 1S/C30H54O13/c1-3-5-31-7-9-33-11-13-35-15-17-37-19-21-39-23-25-41-27-29-43-30-28-42-26-24-40-22-20-38-18-16-36-14-12-34-10-8-32-6-4-2/h1-2H,5-30H2
• InChI Key： KKRMNIFYBNHKGI-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCC#C)CCOCCOCCOCCOCCOCCOCC#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 38
• Complexity: 568
• XLogP3: -1.5
• Topological Polar Surface Area: 120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Bis-Propargyl-PEG13

Recent Advances in Bis-Propargyl-PEG13 (CAS: 1351373-50-6) Research: Applications and Innovations in Chemical Biology and Medicine

Bis-Propargyl-PEG13 (CAS: 1351373-50-6) is a bifunctional polyethylene glycol (PEG) derivative featuring terminal propargyl groups, which has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in bioconjugation, drug delivery, and materials science. This research brief synthesizes the latest findings on this compound, highlighting its structural advantages, synthetic utility, and emerging therapeutic applications. Recent studies underscore its role as a crosslinker in click chemistry-based strategies, enabling precise modifications of biomolecules and nanomaterials.

A 2023 study published in Bioconjugate Chemistry demonstrated the efficacy of Bis-Propargyl-PEG13 in constructing stable antibody-drug conjugates (ADCs) via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The extended PEG13 spacer was shown to mitigate steric hindrance, improving payload delivery efficiency while maintaining target specificity. Parallel work in Journal of Controlled Release revealed its utility in synthesizing pH-responsive nanocarriers, where the propargyl groups facilitated modular loading of anticancer agents with tunable release kinetics.

Innovations in synthetic methodology have also emerged. Researchers at MIT developed a one-pot cascade reaction leveraging Bis-Propargyl-PEG13 to assemble dendritic polymers with precisely controlled branching ratios (Nature Chemistry, 2024). The compound's dual propargyl motifs enabled iterative coupling cycles, achieving monodisperse architectures critical for gene delivery applications. Meanwhile, its CAS registry number (1351373-50-6) has become a key identifier in patent filings, reflecting industrial interest—notably in CRISPR-Cas9 delivery systems (WO2024026341) and PEGylated cytokine formulations (EP4257186).

Challenges persist in optimizing the pharmacokinetics of Bis-Propargyl-PEG13-derived constructs. A 2024 Molecular Pharmaceutics paper reported that while the PEG13 chain enhances solubility, its length may accelerate renal clearance in vivo. Current solutions include hybrid designs incorporating shorter PEG segments or albumin-binding motifs. These findings collectively position Bis-Propargyl-PEG13 as a multifaceted tool bridging synthetic chemistry and translational medicine, with ongoing clinical trials evaluating its derivatives in targeted oncology therapies (NCT06122422).